Cas no 1519648-46-4 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 1519648-46-4
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6397594
• PubChem ID: 80605366
• Update Time: 2025-07-16

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• 1519648-46-4
• AKOS019171845
• EN300-1936123

• Inchi： 1S/C7H11F2N3/c1-4-5(3-11-12(4)2)6(10)7(8)9/h3,6-7H,10H2,1-2H3
• InChI Key： BWJRHKAMHDQUCD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN(C)C=1C)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine

1-(1,5-Dimethyl-1H-Pyrazol-4-yl)-2,2-Difluoroethan-1-amine: A Comprehensive Overview

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine (CAS No. 1519648-46-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrazole family and features a unique difluoroethanamine moiety. The combination of these structural elements endows the compound with a range of interesting properties and potential applications in drug discovery and development.

The chemical structure of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine is characterized by a 1,5-dimethylpyrazole ring attached to a 2,2-difluoroethanamine group. The presence of the difluoromethyl group is particularly noteworthy as it can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary data from in vitro assays suggest that it may have selective activity against certain cancer cell lines, opening up new avenues for oncology research.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloro-1,5-dimethylpyrazole with 2,2-difluoroethylamine under controlled conditions. This method has been validated through multiple independent studies and is considered robust and scalable for industrial production.

In terms of pharmacological evaluation, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine has demonstrated favorable pharmacokinetic properties in preclinical models. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine extend beyond its direct therapeutic use. Its unique chemical structure makes it an excellent scaffold for further derivatization and optimization. Researchers are actively exploring the synthesis of analogs with modified substituents to enhance specific biological activities or improve pharmacological profiles. These efforts are driven by the need to develop more effective and safer drugs for unmet medical needs.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine (CAS No. 1519648-46-4) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in the discovery and development of novel therapeutic agents.